Cas no 1567855-99-5 ((1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol
• CAS No: 1567855-99-5
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5714284
• PubChem ID: 83000627
• Update Time: 2025-10-23

(1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021320522
• EN300-1147051
• 1567855-99-5
• (1R)-2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol
• 2-Thiophenemethanol, α-(aminomethyl)-5-ethyl-, (αR)-
• (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol

• Inchi： 1S/C8H13NOS/c1-2-6-3-4-8(11-6)7(10)5-9/h3-4,7,10H,2,5,9H2,1H3/t7-/m1/s1
• InChI Key： IIGAIKUTHZRAMP-SSDOTTSWSA-N
• SMILES： S1C(=CC=C1[C@@H](CN)O)CC

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 322.7±37.0 °C(Predicted)
• pka: 11.59±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol

Introduction to (1R)-2-Amino-1-(5-Ethylthiophen-2-yl)ethan-1-ol (CAS No. 1567855-99-5)

(1R)-2-Amino-1-(5-Ethylthiophen-2-yl)ethan-1-ol, also known by its CAS registry number CAS No. 1567855-99, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiophene derivatives and amino alcohols, which are known for their versatile applications in drug discovery and material science. The molecule's unique combination of functional groups—a thiol group, an amino group, and a hydroxyl group—makes it a promising candidate for various biological and chemical studies.

The synthesis of (1R)-2-Amino-1-(5-Ethylthiophen-2-yl)ethan-ol involves a multi-step process that typically begins with the preparation of the thiophene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. Researchers have also explored the use of asymmetric catalysis to achieve high enantiomeric excess, which is crucial for applications in chiral chemistry.

One of the most intriguing aspects of this compound is its potential as a bioactive molecule. Studies have shown that it exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research. Recent investigations have delved into its mechanism of action, particularly its interaction with key enzymes involved in cell proliferation and apoptosis.

The physical and chemical properties of (1R)-2-Amino-ethylthiophen-ethanol are well-documented, with a particular focus on its solubility, stability, and reactivity under various conditions. Its ability to form hydrogen bonds due to the hydroxyl group enhances its solubility in polar solvents, making it suitable for use in aqueous-based reactions. Furthermore, the presence of the ethyl group on the thiophene ring contributes to its lipophilicity, which is advantageous for drug delivery applications.

In terms of applications, this compound has found utility in the development of novel materials, such as sensors and polymers. Its thiol group enables it to participate in click chemistry reactions, which are widely used in material synthesis. Recent studies have explored its use as a building block for constructing stimuli-responsive materials that can respond to changes in pH or temperature.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (1R) configuration imparts specific interactions with biomolecules, which can be exploited for designing enantioselective drugs. Researchers have employed computational methods, such as molecular docking and dynamics simulations, to predict its binding affinity with target proteins. These studies have provided valuable insights into its potential as a lead compound in drug discovery.

In conclusion, (1R)-2-Amino-ethylthiophen-ethanol (CAS No. 1567855-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors.